Cas no 124807-10-9 ([1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1))

• Product Name: [1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1)
• CAS No: 124807-10-9
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• MDL: MFCD02178386
• CID: 103668
• PubChem ID: 23655859
• Update Time: 2025-05-21

[1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1)
• 2-[4-(aminomethyl)phenyl]benzonitrile,hydrochloride
• 4-(2-CYANOPHENYL)-BENZYLAMINE HCL
• SB77262
• MFCD02178386
• 124807-10-9
• 2-[4-(aminomethyl)phenyl]benzonitrile;hydrochloride
• 2-[4-(AMINOMETHYL)PHENYL]BENZONITRILE HYDROCHLORIDE
• 4'-(Aminomethyl)-[1,1'-biphenyl]-2-carbonitrilehydrochloride
• 4-(2-CYANOPHENYL)-BENZYLAMINE HYDROCHLORIDE
• DTXSID70635348
• 4-(2-Cyanophenyl)-benzylamineHCl
• 4'-(Aminomethyl)-[1,1'-biphenyl]-2-carbonitrile hydrochloride
• CS-0260570
• 4'-(Aminomethyl)biphenyl-2-carbonitrile HCl
• F79200
• 4'-(Aminomethyl)[1,1'-biphenyl]-2-carbonitrile--hydrogen chloride (1/1)
• 4-Aminomethyl-2'-cyanobiphenyl hydrochloride
• YBZCPEKLZDOXLK-UHFFFAOYSA-N
• EN300-7543243

• MDL： MFCD02178386
• Inchi： 1S/C14H12N2.ClH/c15-9-11-5-7-12(8-6-11)14-4-2-1-3-13(14)10-16;/h1-8H,9,15H2;1H
• InChI Key： YBZCPEKLZDOXLK-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=CC(=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 244.0767261g/mol
• Monoisotopic Mass: 244.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on [1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1)

[1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1): A Comprehensive Overview

[1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1), also known by its CAS number 124807-10-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which consists of a biphenyl system with a cyano group at the 2-position and an aminomethyl group at the 4'-position. The hydrochloride salt form ensures stability and solubility in various solvents, making it suitable for a wide range of applications.

The synthesis of [1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)-, hydrochloride (1:1) involves a multi-step process that typically begins with the preparation of the biphenyl core. Recent advancements in catalytic cross-coupling reactions have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in Suzuki-Miyaura coupling has been reported to significantly enhance the yield and purity of this compound. These methods not only reduce reaction times but also minimize the generation of by-products, aligning with green chemistry principles.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have recently explored its use in constructing self-assembled monolayers (SAMs) for applications in nanotechnology. The presence of both cyano and amino groups allows for versatile functionalization, enabling interactions with a variety of substrates. For example, studies have demonstrated that SAMs formed using this compound exhibit excellent stability under physiological conditions, making them ideal candidates for biosensor development.

In addition to its role in materials science, [1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)- has shown potential in drug delivery systems. The hydrophilic nature imparted by the amino group facilitates encapsulation within lipid-based nanoparticles. Recent experiments have highlighted its ability to enhance drug loading efficiency and improve the targeting capabilities of such systems. This dual functionality makes it a valuable asset in the development of next-generation therapeutics.

The pharmacological properties of this compound have also garnered attention. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant activities due to its ability to modulate reactive oxygen species (ROS) levels. Furthermore, its structural similarity to certain bioactive molecules has led researchers to investigate its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases.

From an environmental perspective, understanding the fate and transport of CAS 124807-10-9 in natural systems is crucial for assessing its ecological impact. Recent toxicity studies indicate that while it exhibits low acute toxicity to aquatic organisms under standard conditions, long-term exposure may lead to sublethal effects on reproduction and growth. These findings underscore the importance of implementing proper waste management practices during its production and use.

In conclusion, [1,1'-Biphenyl]-2-carbonitrile,4'-(aminomethyl)- stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables functionalities ranging from material science innovations to advancements in drug delivery systems. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.